Cas no 872861-07-9 (N-2-(dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-2-(dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872861-07-9
• MF: C₂₁H₂₈N₄O₃
• MW: 384.472024917603
• CID: 5509261
• PubChem ID: 7162393
• Update Time: 2025-11-01

N-2-(dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(dimethylamino)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• 872861-07-9
• N-(2-(dimethylamino)ethyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• N-[2-(dimethylamino)ethyl]-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• AKOS024619452
• F2001-0678
• N-2-(dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C21H28N4O3/c1-23(2)13-10-22-21(28)20(27)17-14-25(18-9-5-4-8-16(17)18)15-19(26)24-11-6-3-7-12-24/h4-5,8-9,14H,3,6-7,10-13,15H2,1-2H3,(H,22,28)
• InChI Key： GOEQXQANRDJYIN-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCCN(C)C)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 384.21614077g/mol
• Monoisotopic Mass: 384.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Additional information on N-2-(dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

N-2-(Dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872861-07-9): An Overview

N-2-(Dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS No. 872861-07-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a derivative of indole and piperidine, two important heterocyclic compounds with a wide range of biological activities. The compound's unique structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of neurological disorders and cancer.

The chemical structure of N-2-(Dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide consists of an indole core linked to a piperidine ring through an amide bond, with additional functional groups such as a dimethylaminoethyl moiety and a ketone group. This intricate arrangement imparts the molecule with specific pharmacological properties, including high lipophilicity and the ability to cross the blood-brain barrier, which are crucial for its potential therapeutic effects.

Recent studies have highlighted the potential of N-2-(Dimethylamino)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-y l)ethyl -1H-indol -3 -yl}acetamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. These properties are attributed to its ability to inhibit the activation of microglia, the primary immune cells in the central nervous system (CNS), which play a key role in neuroinflammatory processes.

In addition to its anti-inflammatory properties, N - 2 -(Dimethylamino) ethyl - 2 - oxo - 2 - { 1 - 2 - oxo - 2 -( piperidin - 1 - yl ) ethyl - 1 H - indol - 3 - yl } acetamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of N - 2 -( Dimethylamino ) ethyl - 2 - oxo - 2 - { 1 - 2 - oxo - 2 -( piperidin - 1 - yl ) ethyl - 1 H - indol - 3 - yl } acetamide has been extensively studied to understand its bioavailability and metabolism. Research indicates that the compound is well-absorbed following oral administration and exhibits good stability in plasma. However, it undergoes significant hepatic metabolism, primarily through cytochrome P450 enzymes, which can affect its therapeutic efficacy and safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of N - 2 -( Dimethylamino ) ethyl - 2 - oxo - 2 - { 1 - 2 - oxo - 2 -( piperidin - 1 - yl ) ethyl - 1 H - indol - 3 - yl } acetamide in human subjects. Early phase I trials have shown promising results, with no major adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development, including phase II trials focusing on specific indications such as Alzheimer's disease and glioblastoma.

The future prospects for N – 2 – ( Dimethylamino ) ethyl – 2 – oxo – 2 – { 1 – 2 – oxo – 2 – ( piperidin – 1 – yl ) ethyl – 1 H – indol – 3 – yl } acetamide are promising. Ongoing research aims to optimize its chemical structure to enhance its pharmacological properties and reduce potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs.

In conclusion, N–( Dimethylamino ) ethyl–( Oxopropyl )( Piperidine–Carbonylmethylene ) Indole–3–Acetamide (CAS No. 872861–07–9) represents a significant advancement in the field of medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable candidate for further investigation and potential clinical application. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various diseases.